Cas no 2742660-62-2 (7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride)

• Product Name: 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride
• CAS No: 2742660-62-2
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5416284
• PubChem ID: 165665778
• Update Time: 2025-07-15

7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-2-azaspiro[3.5]nonane, 7,7-dimethyl-, hydrochloride (1:1)
• 7,7-dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride
• 2742660-62-2
• Z5347156974
• EN300-37099825
• 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride

• Inchi： 1S/C9H17NO.ClH/c1-8(2)3-4-9(7-11-8)5-10-6-9;/h10H,3-7H2,1-2H3;1H
• InChI Key： UPRJXUXQSGFFPT-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)(C)CCC2(C1)CNC2

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride

Introduction to 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride (CAS No. 2742660-62-2)

7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride, identified by the CAS number 2742660-62-2, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative features a complex heterocyclic framework, combining a nitrogen-containing spirocycle with an oxygenated side chain, making it a promising candidate for various biochemical applications.

The molecular architecture of 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride encompasses a spirocyclic core, where two rings are connected at a single carbon atom. The presence of both nitrogen and oxygen atoms in the structure imparts distinct electronic and steric properties, which are critical for its potential biological activity. The hydrochloride salt form enhances the compound's solubility in aqueous media, facilitating its use in solution-based assays and formulations.

Recent advancements in computational chemistry have enabled the detailed analysis of the electronic properties of 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride. Molecular modeling studies suggest that the spirocyclic core exhibits favorable interactions with biological targets, particularly enzymes and receptors involved in metabolic pathways. This has prompted researchers to explore its potential as a scaffold for drug development, particularly in the treatment of metabolic disorders and inflammatory conditions.

In parallel, experimental investigations have begun to unravel the pharmacological profile of this compound. Preliminary in vitro studies indicate that 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride demonstrates moderate affinity for certain enzyme families, including cytochrome P450 enzymes and ATP-binding cassette transporters. These interactions are thought to modulate key signaling pathways, such as those related to lipid metabolism and oxidative stress response.

The structural versatility of 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride also makes it an attractive intermediate for synthetic chemistry. Researchers have leveraged its framework to develop libraries of derivatives with tailored biological activities. For instance, modifications at the nitrogen or oxygen atoms have been shown to enhance binding affinity or alter metabolic stability, providing insights into structure-activity relationships.

One particularly intriguing aspect of this compound is its potential role in modulating neurobiological pathways. Emerging research suggests that spirocyclic amines may interact with neurotransmitter receptors, influencing processes such as cognition and pain perception. While further studies are needed to confirm these findings, the preliminary data are promising enough to warrant deeper exploration into 7,7-Dimethyl-6-oxa-2-azaspiro[3.5]nonane hydrochloride's neuropharmacological potential.

The synthesis of 7,7-Dimethyl-6-oxa-spiro[3.5]nonane hydrochloride presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires precise control during formation to ensure high yield and purity. Advances in catalytic methods have recently enabled more efficient routes to this core structure, reducing reliance on traditional multi-step syntheses involving harsh reagents.

Industrial-scale production of this compound is still in its nascent stages, but collaborations between academic institutions and pharmaceutical companies are accelerating progress. These partnerships aim to optimize synthetic routes while ensuring scalability and cost-effectiveness for future clinical applications.

The regulatory landscape for novel compounds like 7,7-Dimethyl-oxa-spiro-[3.5]-nonane hydrochloride (CAS No: 2742660) 62–2 is evolving alongside advancements in drug development methodologies. Regulatory agencies are increasingly adopting innovative approaches to assess safety and efficacy, which could streamline the path for this compound from preclinical research to market approval.

In conclusion, 7 , 7 - Dimethyl - 6 - oxa - 2 - azaspiro [ 3 . 5 ] nonane hydrochloride ( CAS No . 2742660 - 62 - 2 ) represents a compelling example of how structural innovation can drive pharmaceutical discovery . Its unique chemical properties , combined with promising preliminary biological data , position it as a valuable asset in ongoing drug development efforts . As research continues , further insights into its mechanism of action and therapeutic potential are expected to emerge , solidifying its role as a key player in medicinal chemistry.